N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-6-(3,4,5-trimethoxyphenyl)-1,6-dihydropyrimidine-5-carboxamide

• Molecular Formula: C23H27N3O5S
• Molecular Weight: 457.5 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-6-methyl-2-sulfanylidene-4-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C23H27N3O5S/c1-6-31-16-10-8-7-9-15(16)25-22(27)19-13(2)24-23(32)26-20(19)14-11-17(28-3)21(30-5)18(12-14)29-4/h7-12,20H,6H2,1-5H3,(H,25,27)(H2,24,26,32)
• InChI Key: ZLBNSGFAEYMTAW-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(NC(=S)NC2C3=CC(=C(C(=C3)OC)OC)OC)C

Description

N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-6-(3,4,5-trimethoxyphenyl)-1,6-dihydropyrimidine-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug design, and agricultural science. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-6-(3,4,5-trimethoxyphenyl)-1,6-dihydropyrimidine-5-carboxamide is not well understood. However, it is believed to act by inhibiting the activity of certain enzymes or proteins involved in various cellular processes. For example, it has been reported to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. Moreover, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by activating various apoptotic pathways. Moreover, it has been found to inhibit the migration and invasion of cancer cells by modulating the activity of certain proteins involved in these processes. In addition, this compound has been found to possess potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-6-(3,4,5-trimethoxyphenyl)-1,6-dihydropyrimidine-5-carboxamide is its diverse biological activities, which make it an attractive compound for various scientific research applications. Moreover, this compound is relatively easy to synthesize and purify, which makes it readily available for laboratory experiments. However, one of the main limitations of this compound is its poor solubility in aqueous media, which can make it difficult to use in certain experiments. Moreover, the mechanism of action of this compound is not well understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-6-(3,4,5-trimethoxyphenyl)-1,6-dihydropyrimidine-5-carboxamide. One of the main directions is to study its potential as a drug candidate for various diseases, including cancer and inflammatory disorders. Moreover, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. In addition, there is a need to develop more efficient methods for synthesizing and purifying this compound, which can facilitate its use in various laboratory experiments. Finally, there is a need to study the potential applications of this compound in agricultural science, including its potential as a herbicide and fungicide.

Synthesis Methods

The synthesis method of N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-6-(3,4,5-trimethoxyphenyl)-1,6-dihydropyrimidine-5-carboxamide involves the reaction of 2-ethoxybenzaldehyde, 3,4,5-trimethoxybenzaldehyde, thiourea, and methyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The product is obtained as a yellow solid, which is purified by recrystallization or column chromatography.

Scientific Research Applications

N-(2-ethoxyphenyl)-4-methyl-2-sulfanyl-6-(3,4,5-trimethoxyphenyl)-1,6-dihydropyrimidine-5-carboxamide has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, this compound has shown promising results as an anti-inflammatory, anti-cancer, and anti-microbial agent. It has been reported to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. Moreover, it has been found to possess potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In agricultural science, this compound has been studied for its potential as a herbicide and fungicide.